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Cat. No.: B1683769 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling Nandrolone decanoate must adhere to strict federal regulations for its disposal to

ensure laboratory safety, prevent environmental contamination, and maintain regulatory

compliance. As a Schedule III controlled substance, the disposal of Nandrolone decanoate is

primarily governed by the Drug Enforcement Administration (DEA), with additional

considerations from the Environmental Protection Agency (EPA) regarding hazardous waste.

This guide provides essential safety and logistical information, outlining the necessary

procedural steps for the proper disposal of Nandrolone decanoate in a laboratory setting.

Key Disposal Principles
The paramount principle for disposing of Nandrolone decanoate is to render it non-retrievable.

[1] For laboratory researchers, this is typically achieved through a DEA-registered reverse

distributor. It is illegal for a laboratory's Environmental Health & Safety (EHS) department to

take possession of DEA-regulated substances from a research lab for disposal.[2] Instead, the

EHS department will facilitate the process with an approved reverse distributor.

It is crucial to recognize that Nandrolone decanoate may also be classified as a hazardous

waste under the Resource Conservation and Recovery Act (RCRA). A pharmaceutical is

deemed a hazardous waste if it is explicitly listed by the EPA (on P- or U-lists) or exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[3][4][5][6] While Nandrolone
decanoate is not on the P or U lists, some safety data sheets classify it as a toxic solid.[7]
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Given this, and to ensure full compliance, it is best practice to manage it as both a controlled

substance and a hazardous waste.

Disposal Procedures for Nandrolone Decanoate
The following step-by-step protocol outlines the standard procedure for the disposal of expired,

unused, or unwanted Nandrolone decanoate from a laboratory.

Step 1: Segregation and Labeling
Expired or unwanted containers of Nandrolone decanoate must be clearly labeled as "Expired

- To Be Disposed Of" and segregated from active stock.[2] These containers must remain in the

secure, locked storage location designated for controlled substances.

Step 2: Contacting Institutional Environmental Health &
Safety (EHS)
The Principal Investigator (PI) or their authorized personnel must contact their institution's EHS

department to initiate the disposal process. The EHS department will provide specific

instructions and coordinate with a DEA-registered reverse distributor.

Step 3: Documentation and Inventory
Meticulous record-keeping is mandatory. The disposal of Nandrolone decanoate must be

documented on the laboratory's controlled substance inventory records. For Schedule III-V

substances, the transfer to a reverse distributor is documented via an invoice.[2] A copy of

these records must be maintained for at least two years.[2]

Step 4: Packaging for Disposal
The reverse distributor will provide specific instructions for packaging the Nandrolone
decanoate for transport. This typically involves placing the material in a designated, tamper-

proof container.

Step 5: Transfer to Reverse Distributor
The transfer of the controlled substance to the reverse distributor must be handled in

accordance with DEA regulations. This may involve direct pickup by the reverse distributor or
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shipment via a common or contract carrier to the distributor's registered location.[8][9]

Handling of Nandrolone Decanoate Waste
The proper handling of different forms of Nandrolone decanoate waste is critical to

maintaining a safe and compliant laboratory environment.

Waste Type Handling and Disposal Procedure

Expired/Unwanted Stock

Segregate from active inventory, label clearly,

and store securely. Initiate disposal through the

institutional EHS department for transfer to a

DEA-registered reverse distributor.

Non-Recoverable Residuals

Empty vials or syringes containing a minimal

amount of Nandrolone decanoate that cannot be

drawn out can be disposed of in a biohazard

sharps container. The disposal of the empty

container should be recorded, zeroing out the

container's balance on the usage log.

Recoverable Spills

Clean up the spill using absorbent materials.

The cleanup refuse (e.g., paper towels) should

be placed in a hazardous waste container. The

spilled amount must be recorded on the

controlled substance usage log, and a DEA

Form 41 should be completed to document the

"unintentional destruction."[10]

Contaminated Labware

Glassware and other lab materials contaminated

with Nandrolone decanoate should be

decontaminated or disposed of as hazardous

waste.

Contaminated PPE

Personal protective equipment (gloves, lab

coats, etc.) that is contaminated with

Nandrolone decanoate should be disposed of as

hazardous waste.
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Experimental Protocol: Disposal of Expired
Nandrolone Decanoate Solution
This protocol details the steps for a researcher to dispose of a 10 mL vial of expired

Nandrolone decanoate solution.

1.0 Objective: To safely and compliantly dispose of an expired 10 mL vial of Nandrolone
decanoate solution from a registered research laboratory.

2.0 Materials:

Expired 10 mL vial of Nandrolone decanoate solution

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Controlled substance inventory log

Hazardous waste tags/labels

Secure, lockable storage for controlled substances

Container for transport to reverse distributor (as provided by EHS/reverse distributor)

3.0 Procedure:

Verification and Segregation:

1. Don appropriate PPE.

2. Verify that the vial of Nandrolone decanoate is expired.

3. Update the controlled substance inventory log to reflect the vial's status as "expired."

4. Label the vial "EXPIRED - FOR DISPOSAL."

5. Place the labeled vial in a designated, segregated area within the locked controlled

substance storage unit.
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Initiate Disposal Request:

1. Contact the institution's Environmental Health & Safety (EHS) department to request

disposal of a Schedule III controlled substance.

2. Provide the EHS department with the necessary information, including the name of the

substance, quantity, and concentration.

Documentation for Transfer:

1. The EHS department will coordinate with a DEA-registered reverse distributor.

2. Complete any internal institutional forms required for the disposal.

3. Prepare for the transfer by ensuring all entries in the controlled substance log are accurate

and up-to-date.

Packaging for Shipment/Pickup:

1. Follow the specific packaging instructions provided by the EHS department or the reverse

distributor.

2. Place the labeled, expired vial into the provided transport container.

3. If required, complete a hazardous waste label for the outer container, listing "Nandrolone
decanoate" as the constituent.

Final Transfer and Record Keeping:

1. Arrange for the pickup of the container by the reverse distributor or transport it to the

designated collection point as instructed by EHS.

2. Obtain a copy of the invoice or other transfer documentation from the reverse distributor.

3. File the transfer documentation with the laboratory's controlled substance records.

4. Retain all records for a minimum of two years.
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Logical Workflow for Nandrolone Decanoate
Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Nandrolone decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

